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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance evaluation of Pigment Orange 16 (C.I.

21160), a disazo pigment, benchmarked against established industry standards and common

alternatives. The data presented is intended to inform researchers, scientists, and

professionals in drug development on the material's properties, stability, and safety profile,

which are critical considerations for its potential use as a colorant in various applications.

Chemical Identity and Physical Properties
Pigment Orange 16, chemically known as 2,2'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-

diyl)bis(azo)]bis[3-oxo-N-phenylbutanamide], is a prominent member of the diarylide pigment

family.[1][2] It is characterized by its bright, reddish orange shade.[3]
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Property Value Source(s)

C.I. Name Pigment Orange 16 [3]

C.I. Number 21160 [1]

CAS Number 6505-28-8 [3]

Chemical Family Disazo (Diarylide) [2]

Molecular Formula C₃₄H₃₂N₆O₆ [1]

Molecular Weight 620.65 g/mol [1]

Density 1.26 - 1.5 g/cm³ [3]

pH Value 6.0 - 7.0 [3]

Oil Absorption 29 - 34 g/100g [4]

Performance Against Industry Standards
The performance of organic pigments is typically evaluated based on a set of fastness

properties, which indicate their resistance to various environmental and chemical factors. The

ratings are generally on a scale of 1 to 5 or 1 to 8, where a higher number signifies better

performance.
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Performance
Metric

Pigment
Orange 16

Pigment
Orange 13
(Alternative)

Pigment
Orange 34
(Alternative)

Industry
Standard Test
Method

Lightfastness (1-

8 Scale)
4-7

Generally lower

than PO34
5-7 ASTM D4303

Heat Stability

(°C)
170 - 200°C ~200°C 200 - 260°C ISO 787-21

Water

Resistance (1-5

Scale)

5 N/A 5

ISO 787-3

(General

Principle)

Acid Resistance

(1-5 Scale)
4-5 N/A 5

ASTM D1308

(Modified)

Alkali Resistance

(1-5 Scale)
4-5 N/A 5

ASTM D1308

(Modified)

Migration

Resistance (1-5

Scale)

3-4 Poor N/A

ASTM D1208

(General

Principle)

Note: Performance data can vary based on the specific grade, formulation, and application.

The data for alternatives are based on general comparisons found in the literature.[4][5]

Pigment Orange 16 exhibits moderate to good lightfastness, making it suitable for applications

not subjected to constant, intense UV radiation.[6] Its heat stability is adequate for many plastic

and ink curing processes, though some alternatives like Pigment Orange 34 offer superior

thermal resistance.[4][6] It demonstrates excellent resistance to water, acids, and alkalis.[3]

However, like many diarylide pigments, it has limitations in migration resistance.[6]

Toxicological Profile
For applications where biocompatibility is a concern, understanding the toxicological profile is

crucial. Diarylide pigments, including Pigment Orange 16, are generally considered to have

low toxicity due to their very low solubility in water and biological media.[7][8]
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Toxicological Endpoint Result Source(s)

Acute Oral Toxicity (Rat LD50) > 2000 mg/kg bw [9]

Acute Dermal Toxicity (Rat

LD50)
> 2000 mg/kg bw [9]

Aquatic Toxicity (Daphnia

magna EC50)
> 100 mg/L (48h) [9]

Carcinogenicity

No evidence of carcinogenicity

for structurally similar diarylide

yellows.

[10][11]

It is important to note that at processing temperatures exceeding 200°C, there is evidence that

diarylide pigments can degrade and release 3,3'-dichlorobenzidine, a known carcinogen.[4][8]

Therefore, thermal conditions during processing must be carefully controlled.

Experimental Protocols
The following are summaries of the standard methodologies used to evaluate the key

performance indicators of Pigment Orange 16.

Lightfastness Testing (ASTM D4303)
This standard describes several methods to determine the lightfastness of colorants by

exposing them to accelerated light sources.[12]
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ASTM D4303 Lightfastness Workflow

Prepare Pigment Dispersion
(e.g., in acrylic emulsion)

Coat Substrate
(e.g., paper, panel)

Dry/Cure Coated Specimen

Measure Initial Color
(CIELAB L*a*b*)

Expose to Xenon-Arc Lamp
(Simulating indoor daylight)

Measure Final Color
(Post-exposure)

Calculate Color Difference
(ΔE*)

Assign Lightfastness Category
(Scale I-VIII)

Click to download full resolution via product page

Caption: Workflow for Lightfastness Evaluation.
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The procedure involves preparing a dispersion of the pigment in a suitable vehicle, applying it

to a substrate, and measuring its color. The specimen is then exposed to a calibrated xenon-

arc light source that simulates daylight filtered through window glass for a specified duration.

[13][14] The color is measured again post-exposure, and the color difference (ΔE*) is

calculated.[14] The lightfastness is then rated on the Blue Wool Scale (I to VIII), where VIII is

the most lightfast.[12]

Heat Stability Testing (ISO 787-21)
This method compares the heat stability of a pigment against an agreed-upon standard sample

by observing color changes after heating in a stoving medium.[15][16]
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ISO 787-21 Heat Stability Workflow

Mix Test Pigment and
Standard Pigment with Stoving Binder

Apply mixtures to separate panels

Stove (heat) panels at
specified temperature and time

Cool panels to room temperature

Visually compare color difference
between test and standard

 

ASTM D1308 Chemical Resistance Workflow

Prepare Coated Test Panel

Apply Chemical Reagent
(e.g., acid, alkali solution)

Cover with Watch Glass
(Spot Test)

Expose for a Specified Period
(e.g., 1 hour)

Wash and Dry Panel

Evaluate for Effects:
- Discoloration

- Blistering
- Softening

- Loss of Adhesion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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